Cas no 1987879-13-9 (2-Benzyloxy-3-chloropyridine-4-boronic acid)

• Product Name: 2-Benzyloxy-3-chloropyridine-4-boronic acid
• CAS No: 1987879-13-9
• MF: C₁₂H₁₁BClNO₃
• MW: 263.484642267227
• MDL: MFCD21602042
• CID: 4632795
• Update Time: 2025-05-22

2-Benzyloxy-3-chloropyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzyloxy-3-chloropyridine-4-boronic acid

• MDL： MFCD21602042
• Inchi： 1S/C12H11BClNO3/c14-11-10(13(16)17)6-7-15-12(11)18-8-9-4-2-1-3-5-9/h1-7,16-17H,8H2
• InChI Key： TWTQTIJOPRSDRZ-UHFFFAOYSA-N
• SMILES： B(C1C=CN=C(OCC2=CC=CC=C2)C=1Cl)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Benzyloxy-3-chloropyridine-4-boronic acid

2-Benzyloxy-3-chloropyridine-4-boronic Acid: A Comprehensive Overview

2-Benzyloxy-3-chloropyridine-4-boronic acid, with the CAS number 1987879-13-9, is a significant compound in the field of organic chemistry, particularly in the synthesis of complex heterocyclic structures. This compound has garnered attention due to its unique properties and potential applications in drug discovery and materials science.

The structure of 2-Benzyloxy-3-chloropyridine-4-boronic acid consists of a pyridine ring substituted with a benzyloxy group at position 2, a chlorine atom at position 3, and a boronic acid group at position 4. The presence of these functional groups makes it highly versatile for various chemical transformations. The benzyloxy group introduces steric and electronic effects, while the boronic acid group is highly reactive, enabling cross-coupling reactions such as Suzuki-Miyaura coupling.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The chlorine substituent in this compound adds electron-withdrawing effects, which can enhance the reactivity of the boronic acid group during coupling reactions. This makes it an ideal building block for constructing bioactive molecules with desired pharmacokinetic properties.

In terms of synthesis, 2-Benzyloxy-3-chloropyridine-4-boronic acid can be prepared via a variety of routes, including nucleophilic aromatic substitution and transition metal-catalyzed coupling reactions. Researchers have explored the use of palladium catalysts to optimize the synthesis process, ensuring high yields and purity. These advancements have made it easier to scale up production for industrial applications.

The application of boronic acids in cross-coupling reactions has revolutionized organic synthesis, enabling the construction of complex molecular architectures with unprecedented efficiency. In particular, the Suzuki-Miyaura coupling has been widely utilized to attach various aryl or alkenyl groups to the boronic acid moiety of this compound, leading to diverse derivatives with potential biological activities.

Recent research has focused on the use of 2-Benzyloxy-3-chloropyridine-4-boronic acid as a key intermediate in the synthesis of heterocyclic compounds with potential antitumor and anti-inflammatory activities. For instance, studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects on specific enzymes involved in inflammatory pathways.

In addition to its role in drug discovery, this compound has also found applications in materials science. The pyridine ring structure provides stability and rigidity to molecular frameworks, making it suitable for use in advanced materials such as organic semiconductors and optoelectronic devices.

The development of efficient synthetic routes for 2-Benzyloxy-3-chloropyridine-4-boronic acid has been a focal point for researchers aiming to reduce production costs and improve scalability. Recent advancements include the use of microwave-assisted synthesis and continuous flow reactors, which offer significant advantages over traditional batch processes.

In conclusion, 2-Benzyloxy-3-chloropyridine-4-boronic acid is a versatile compound with wide-ranging applications in organic synthesis and materials science. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop novel bioactive molecules and advanced materials.